Cas no 874372-97-1 (1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro-)

1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro- structure
874372-97-1 structure
Product Name:1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro-
CAS No:874372-97-1
MF:C14H20N2O2S
MW:280.385802268982
CID:1896619
PubChem ID:16011579
Update Time:2025-04-21

1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro-
    • 5-(azepane-1-sulfonyl)-2,3-dihydro-1H-indole
    • CHEMBL2131494
    • AT33776
    • SCHEMBL1156335
    • Z361896932
    • 5-(azepan-1-ylsulfonyl)-2,3-dihydro-1H-indole
    • DB-295773
    • C800-0433
    • 874372-97-1
    • NCGC00113585-01
    • STL286495
    • AKOS002669433
    • 5-(AZEPAN-1-YLSULFONYL)INDOLINE
    • HMS1839E02
    • Inchi: 1S/C14H20N2O2S/c17-19(18,16-9-3-1-2-4-10-16)13-5-6-14-12(11-13)7-8-15-14/h5-6,11,15H,1-4,7-10H2
    • InChI Key: LCJCVPVRRFKFRW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)CCN2)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 280.12454906Da
  • Monoisotopic Mass: 280.12454906Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.8Ų
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